Cas no 1805288-07-6 (5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine)

5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatility in synthetic applications. The presence of bromine at the 3-position and a difluoromethyl group at the 2-position enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and further functionalization. The amino group at the 5-position provides a handle for derivatization, while the methoxy group at the 4-position contributes to electronic modulation. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural features enable the development of novel bioactive molecules. Its stability and well-defined reactivity profile make it a reliable building block for heterocyclic chemistry.

5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine structure

1805288-07-6 structure

Product Name:5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine

CAS No:1805288-07-6

MF:C₇H₇BrF₂N₂O

MW:253.044087648392

CID:4851609

Update Time:2025-06-14

5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine
- Inchi： 1S/C7H7BrF2N2O/c1-13-6-3(11)2-12-5(4(6)8)7(9)10/h2,7H,11H2,1H3
- InChI Key： SZWUPOCNAASRNQ-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC=C(C=1OC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 1.5
Topological Polar Surface Area: 48.1

5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029071845-1g	5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine	1805288-07-6	97%	1g	$1,549.60	2022-04-01

5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine Related Literature

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Additional information on 5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine

Recent Advances in the Study of 5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805288-07-6)

The compound 5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805288-07-6) has recently emerged as a promising scaffold in medicinal chemistry and agrochemical research. This heterocyclic pyridine derivative has attracted significant attention due to its unique structural features, including the presence of amino, bromo, difluoromethyl, and methoxy functional groups, which contribute to its diverse biological activities and synthetic versatility.

Recent studies have focused on the synthesis and optimization of this compound as a key intermediate for the development of novel pharmaceutical agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as a building block for kinase inhibitors, particularly in the design of selective JAK2 inhibitors for hematological malignancies. The electron-withdrawing effects of the bromo and difluoromethyl groups were found to significantly influence the compound's binding affinity to target proteins.

In agrochemical applications, research published in Pest Management Science (2024) revealed that derivatives of 5-Amino-3-bromo-2-(difluoromethyl)-4-methoxypyridine exhibit potent fungicidal activity against various plant pathogens. The compound's unique substitution pattern appears to disrupt fungal cell wall biosynthesis through a novel mechanism of action, making it particularly effective against resistant strains.

From a synthetic chemistry perspective, several innovative routes have been developed for the production of this compound. A recent patent (WO2023/154672) describes a scalable, cost-effective process that achieves >90% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

The compound's physicochemical properties have been extensively characterized in recent studies. Its LogP value of 1.8 and moderate aqueous solubility (0.5 mg/mL at pH 7.4) suggest favorable drug-like properties for further medicinal chemistry optimization. Computational modeling studies have also predicted good metabolic stability and low cytochrome P450 inhibition potential.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a precursor for PET radiotracers in oncology imaging. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated promising tumor-targeting capabilities when labeled with fluorine-18.

As the understanding of this compound's properties and applications continues to evolve, it is expected to play an increasingly important role in both pharmaceutical and agrochemical development. Future research directions include exploring its use in PROTAC technology and investigating its potential as a covalent inhibitor scaffold.